Cas no 156840-85-6 (Phenol, 2-methyl-4,5-dinitro-)

• Product Name: Phenol, 2-methyl-4,5-dinitro-
• CAS No: 156840-85-6
• MF: C₇H₆N₂O₅
• MW: 198.13294172287
• CID: 1335242
• Update Time: 2024-08-18

Phenol, 2-methyl-4,5-dinitro- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-methyl-4,5-dinitro-
• 4.5-dinitro-2-hydroxy-toluene

• Inchi： 1S/C7H6N2O5/c1-4-2-5(8(11)12)6(9(13)14)3-7(4)10/h2-3,10H,1H3
• InChI Key： OOPXZCWOOWWBKX-UHFFFAOYSA-N
• SMILES： C1(O)=CC([N+]([O-])=O)=C([N+]([O-])=O)C=C1C

Computed Properties

• Exact Mass: 198.02768

Experimental Properties

• Density: 1.550±0.06 g/cm3(Predicted)
• Melting Point: 115 °C
• Boiling Point: 432.3±45.0 °C(Predicted)
• PSA: 106.51
• pka: 5.74±0.24(Predicted)